Cas no 1248970-26-4 (6-(Trifluoromethyl)pyridine-2-sulfonamide)

• Product Name: 6-(Trifluoromethyl)pyridine-2-sulfonamide
• CAS No: 1248970-26-4
• MF: C₆H₅F₃N₂O₂S
• MW: 226.176310300827
• MDL: MFCD16103978
• CID: 5243080
• PubChem ID: 61777488
• Update Time: 2025-05-20

6-(Trifluoromethyl)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)pyridine-2-sulfonamide
• GS1216
• Z858036124
• 6-(Trifluoromethyl)pyridine-2-sulfonamide

• MDL： MFCD16103978
• Inchi： 1S/C6H5F3N2O2S/c7-6(8,9)4-2-1-3-5(11-4)14(10,12)13/h1-3H,(H2,10,12,13)
• InChI Key： JIRJJIRRQYQKAE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)N=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 0.7
• Topological Polar Surface Area: 81.4

Additional information on 6-(Trifluoromethyl)pyridine-2-sulfonamide

Comprehensive Overview of 6-(Trifluoromethyl)pyridine-2-sulfonamide (CAS No. 1248970-26-4)

6-(Trifluoromethyl)pyridine-2-sulfonamide (CAS No. 1248970-26-4) is a specialized sulfonamide derivative with a trifluoromethylpyridine backbone, widely recognized for its unique chemical properties and applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic sulfonamides, which are increasingly studied for their bioactivity and potential in drug discovery. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable scaffold in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 6-(Trifluoromethyl)pyridine-2-sulfonamide has surged due to their role in developing targeted therapies and crop protection agents. Researchers are particularly interested in its potential as a enzyme inhibitor or receptor modulator, given the sulfonamide moiety's ability to interact with biological targets. The compound's CAS No. 1248970-26-4 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, 6-(Trifluoromethyl)pyridine-2-sulfonamide is synthesized via nucleophilic substitution or sulfonylation reactions, often involving pyridine-2-sulfonyl chloride intermediates. Its trifluoromethyl group introduces steric and electronic effects that influence reactivity, a topic explored in recent computational chemistry studies. The compound's solubility and stability under physiological conditions are also critical for its applicability in bioimaging and diagnostic probes.

Environmental and regulatory considerations are increasingly shaping the discourse around fluorinated sulfonamides. While 6-(Trifluoromethyl)pyridine-2-sulfonamide is not classified as hazardous, its persistence in ecosystems warrants studies on biodegradation pathways. This aligns with the broader industry focus on green chemistry and sustainable synthesis, topics frequently queried in AI-driven literature searches.

In the pharmaceutical sector, 6-(Trifluoromethyl)pyridine-2-sulfonamide is investigated for its potential in central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier. Its structure-activity relationship with GABA receptors and ion channels is a hot topic in neuroscience research. Additionally, its agrochemical applications include herbicide and fungicide formulations, where its trifluoromethyl group improves leaf adhesion and rainfastness.

Analytical characterization of CAS No. 1248970-26-4 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Recent advancements in machine learning for chemical prediction have enabled faster identification of its metabolites and degradation products, addressing common search queries about its analytical methods.

In summary, 6-(Trifluoromethyl)pyridine-2-sulfonamide exemplifies the intersection of fluorine chemistry and drug design. Its CAS No. 1248970-26-4 serves as a gateway to exploring cutting-edge applications in precision medicine and sustainable agriculture, making it a compound of enduring scientific interest.